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Compound of Interest

Compound Name: DFP00173

CAS No.: 672286-03-2

Cat. No.: B2735268

Get Quote

For research use only. Not for use in humans.

Introduction
DFP00173 is a potent and selective small-molecule inhibitor of Aquaporin-3 (AQP3).[1][2]

AQP3, an aquaglyceroporin, facilitates the transport of water, glycerol, and hydrogen peroxide

(H₂O₂) across the cell membrane.[1][2] Its role in various physiological and pathological

processes, including cell migration, proliferation, and signal transduction, has made it a target

of interest in drug discovery, particularly in oncology and inflammatory diseases. These

application notes provide detailed protocols for the in vivo formulation and administration of

DFP00173 for preclinical research.

Mechanism of Action
DFP00173 selectively inhibits AQP3, thereby blocking the transport of glycerol and hydrogen

peroxide into the cell. The inhibition of H₂O₂ transport is of particular significance as it can

modulate intracellular signaling pathways that are sensitive to reactive oxygen species (ROS).

For instance, AQP3-mediated H₂O₂ transport has been shown to influence the activation of NF-
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κB and PI3K/Akt signaling cascades. By inhibiting AQP3, DFP00173 can attenuate these

downstream signaling events.

Quantitative Data Summary
Currently, detailed in vivo pharmacokinetic and pharmacodynamic data for DFP00173 from

peer-reviewed literature is limited. The following tables summarize the available in vitro data

and provide recommended formulations for in vivo studies based on information from

commercial suppliers.

Table 1: In Vitro Inhibitory Activity of DFP00173

Target Species IC₅₀ Reference

AQP3 Mouse ~0.1-0.4 µM [1]

AQP3 Human ~0.1-0.4 µM [1]

AQP3 (glycerol

permeability)
Human (erythrocytes) ~0.2 µM

Table 2: Selectivity of DFP00173

Target Selectivity Reference

AQP7 Low efficacy [1]

AQP9 Low efficacy [1]

Table 3: Recommended In Vivo Formulations

Formulation Components Solubility Notes

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.08 mg/mL

A clear solution can be

achieved. Prepare fresh daily.

10% DMSO, 90% Corn Oil ≥ 2.08 mg/mL
Suitable for oral gavage.

Prepare fresh daily.
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Experimental Protocols
Protocol 1: Preparation of DFP00173 for Intraperitoneal
(i.p.) Injection
This protocol describes the preparation of a 1 mL solution of DFP00173 at a concentration of 2

mg/mL.

Materials:

DFP00173 powder

Dimethyl sulfoxide (DMSO), sterile

Polyethylene glycol 300 (PEG300), sterile

Tween-80, sterile

Saline (0.9% NaCl), sterile

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Prepare a stock solution: Weigh the appropriate amount of DFP00173 and dissolve it in

DMSO to create a stock solution (e.g., 20.8 mg/mL).

Add PEG300: In a sterile microcentrifuge tube, add 400 µL of PEG300.

Add DFP00173 stock: Add 100 µL of the DFP00173 stock solution to the PEG300. Vortex

thoroughly until the solution is clear.

Add Tween-80: Add 50 µL of Tween-80 to the mixture and vortex until fully incorporated.

Add Saline: Add 450 µL of sterile saline to bring the final volume to 1 mL. Vortex until the

solution is homogenous.
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Administration: The solution is now ready for intraperitoneal injection in a suitable animal

model. It is recommended to use the solution on the same day it is prepared.

Protocol 2: Preparation of DFP00173 for Oral Gavage
This protocol describes the preparation of a 1 mL suspension of DFP00173 in a corn oil-based

vehicle.

Materials:

DFP00173 powder

Dimethyl sulfoxide (DMSO), sterile

Corn oil, sterile

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Prepare a stock solution: Weigh the appropriate amount of DFP00173 and dissolve it in

DMSO to create a stock solution (e.g., 20.8 mg/mL).

Add Corn Oil: In a sterile microcentrifuge tube, add 900 µL of sterile corn oil.

Add DFP00173 stock: Add 100 µL of the DFP00173 stock solution to the corn oil.

Homogenize: Vortex the mixture thoroughly to ensure a uniform suspension.

Administration: The suspension is now ready for administration via oral gavage. Ensure the

suspension is well-mixed immediately before each administration.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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